Cas no 26671-58-9 (myo-Inositol, 5-deoxy-)
myo-Inositol, 5-deoxy- structure
Product Name:myo-Inositol, 5-deoxy-
CAS No:26671-58-9
MF:C6H12O5
MW:164.156482696533
CID:277402
PubChem ID:168586
Update Time:2025-04-19
myo-Inositol, 5-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- myo-Inositol, 5-deoxy-
- (1α,2β,3α,4α,5β)-1,2,3,4,5-Cyclohexanpentol
- (1r,2s,4r,5s)-cyclohexane-1,2,3,4,5-pentol
- scyllo-Quercit
- SCHEMBL857109
- CHEMBL467977
- 26671-58-9
- DTXSID801018256
- 5-Deoxy-myo-inositol
- neo-Quercitol
- 5-Deoxyinositol
-
- Inchi: 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3+,4+,5-,6?
- InChI Key: IMPKVMRTXBRHRB-KFJBKXNJSA-N
- SMILES: OC1[C@@H]([C@H](C[C@H]([C@@H]1O)O)O)O
Computed Properties
- Exact Mass: 164.06846
- Monoisotopic Mass: 164.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 101.15
myo-Inositol, 5-deoxy- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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